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Compound of Interest

Compound Name: Manganese neononanoate

Cat. No.: B15182302

For Researchers, Scientists, and Drug Development Professionals

Introduction

Manganese neodecanoate (CAS Number: 27253-32-3) is a manganese salt of neodecanoic
acid. It is primarily utilized in industrial applications as a drier in paints, varnishes, and inks, and
as a catalyst in various chemical reactions. For researchers and professionals in drug
development, understanding the physicochemical properties, toxicological profile, and safe
handling procedures of such organometallic compounds is paramount for both experimental
design and laboratory safety. This guide provides a comprehensive overview of manganese
neodecanoate, with a focus on quantitative data, safety protocols, and logical workflows for its
use in a research environment.

Chemical and Physical Properties

A summary of the key physical and chemical properties of manganese neodecanoate is
presented in the table below. This data is essential for understanding the behavior of the
compound in various experimental settings.
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Property Value Reference
CAS Number 27253-32-3 [LI2]031[41[5]116]
Molecular Formula C20H3sMnOa4 [1112][3]1[4][6]
Molecular Weight 397.45 g/mol [1112][31[4][6]
Varies; can be a solid or a
Appearance liquid, often described as [3]
purple or brown
Approximately 1.09 g/cm3 at
Density PP Y J [4]
20°C
Data varies, with some
sources indicating >250 °C
N ) and others around 156 °C.
Boiling Point ) o [3]
This variation may be due to
the presence of solvents in
commercial preparations.
Data varies, with values
Flash Point ranging from 96 °C to 114.1 [3]

°C.

Water Solubility

1.46 g/L at 20°C

[4]

Toxicological Data

Understanding the toxicological profile of manganese neodecanoate is critical for risk

assessment and the implementation of appropriate safety measures. The available data,

primarily from animal studies, is summarized below.
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Toxicological

. Value Species Reference
Endpoint
LD50 (Oral) 2066 mg/kg Rat
LD50 (Dermal) > 3640 mg/kg Rat
Skin Irritation Causes skin irritation. [11[7]
o Causes serious eye
Eye Irritation [1]

irritation.

L May cause an allergic
Sensitization ) ) [1]
skin reaction.

- May cause damage to
Specific Target Organ
o organs through
Toxicity (Repeated [5]
prolonged or repeated

Exposure)

exposure.

Harmful to aquatic life
Aquatic Toxicity with long lasting [5]

effects.

Safety and Handling

The following section outlines a detailed protocol for the safe handling of manganese
neodecanoate in a laboratory setting. This protocol is based on the information provided in
Safety Data Sheets (SDS) and general best practices for handling organometallic compounds.

Engineering Controls

» Ventilation: Work with manganese neodecanoate should be conducted in a well-ventilated
area. A chemical fume hood is recommended, especially when heating the substance or
creating aerosols.

o Eye Wash Station and Safety Shower: An easily accessible eye wash station and safety
shower must be available in the immediate work area.

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://prisco.com/wp-content/uploads/2017/01/Z919_gb_msd-1.pdf
https://amp.chemicalbook.com/ProductChemicalPropertiesCB2912264_EN.htm
https://prisco.com/wp-content/uploads/2017/01/Z919_gb_msd-1.pdf
https://prisco.com/wp-content/uploads/2017/01/Z919_gb_msd-1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Manganese_2_-neodecanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Manganese_2_-neodecanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15182302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.

» Hand Protection: Wear chemically resistant gloves (e.qg., nitrile rubber). Inspect gloves prior
to use and dispose of them properly after handling the substance.

» Body Protection: A lab coat or chemical-resistant apron should be worn.

» Respiratory Protection: If working outside of a fume hood where inhalation of vapors or
aerosols is possible, a NIOSH-approved respirator with an appropriate cartridge for organic
vapors should be used.

Handling and Storage

o Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing vapors or mists. Wash
hands thoroughly after handling.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep
away from heat, sparks, and open flames.

Spill and Waste Disposal

o Spills: In case of a spill, evacuate the area. Wear appropriate PPE and contain the spill with
an inert absorbent material (e.g., vermiculite, sand). Collect the absorbed material into a
suitable container for disposal.

o Waste Disposal: Dispose of waste in accordance with local, state, and federal regulations.
Do not allow the material to enter drains or waterways.

Experimental Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling and use of
manganese neodecanoate in a research laboratory.
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Start: Experiment Planning

1. Hazard Assessment
(Review SDS)

'

2. Select Appropriate PPE

'

3. Prepare Work Area
(Fume Hood, Spill Kit)

'

4. Weigh and Transfer Chemical

'

5. Set up Reaction/Experiment

'

6. Conduct Experiment

'

7. Quench and Work-up

'

8. Segregate and Dispose of Waste

'

9. Decontaminate Glassware and Work Area

End: Post-Experiment Cleanup

Click to download full resolution via product page

A logical workflow for the safe handling of manganese neodecanoate in a laboratory setting.
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Signaling Pathways

To date, there is no readily available scientific literature describing specific signaling pathways
that are directly modulated by manganese neodecanoate. The primary biological effects of this
compound are related to the toxicological properties of manganese and its organic ligand,
which are generally associated with irritation and potential organ damage upon repeated or
prolonged exposure, rather than specific receptor-mediated signaling events. Research in this
area is limited, and the compound is not typically used in studies aimed at elucidating signaling
pathways.

Conclusion

Manganese neodecanoate is an industrially significant organometallic compound. For
researchers, a thorough understanding of its properties and a strict adherence to safety
protocols are essential. The data and guidelines presented in this technical guide are intended
to provide a foundation for the safe and effective use of manganese neodecanoate in a
laboratory setting. As with any chemical, it is imperative to consult the most recent Safety Data
Sheet before use and to conduct a thorough risk assessment for any new experimental
procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b15182302#manganese-neodecanoate-
cas-number-and-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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